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Compound of Interest

Compound Name: 3-Cyanobenzenesulfonyl chloride

Cat. No.: B030356

An In-depth Technical Guide to the Physical Properties of 3-Cyanobenzenesulfonyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
cyanobenzenesulfonyl chloride. The information is compiled from various chemical suppliers
and databases to ensure a thorough and accurate representation of the compound's
characteristics. This document is intended to be a valuable resource for researchers, scientists,
and professionals in the field of drug development who may utilize this compound in their work.

Core Physical and Chemical Properties

3-Cyanobenzenesulfonyl chloride is a chemical intermediate commonly used in organic
synthesis. It is a solid at room temperature, appearing as a white to light yellow crystalline
powder.[1] It is sensitive to moisture and should be stored under an inert atmosphere.[2]

Quantitative Data Summary

The following table summarizes the key quantitative physical properties of 3-
cyanobenzenesulfonyl chloride. Data has been aggregated from multiple sources to provide
a range of observed values.
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Property Value Source(s)
CAS Number 56542-67-7 [1][3]
Molecular Formula C7H4CINO:2S [1][4]
Molecular Weight 201.62 g/mol

Melting Point 45-54 °C [1112]
Boiling Point 148 °C [2]

Density 1.53 + 0.1 g/cm? (Predicted) [2]

Flash Point >110 °C (>230 °F) [2][5]

Soluble in non-polar solvents
- (e.g., ethers, alkanes,
Solubility _ _ [6]
aromatics).[6] Reacts with

water.

White to light yellow to dark
Appearance [1][2]
green powder or crystals.

Experimental Protocols

While specific experimental protocols for the determination of each physical property are not
detailed in the available literature, a general procedure for the synthesis of 3-
cyanobenzenesulfonyl chloride is provided below. This protocol also includes
characterization data that confirms the identity of the synthesized compound.

Synthesis of 3-Cyanobenzenesulfonyl Chloride from 3-
Aminobenzonitrile[3]

This procedure outlines the synthesis of 3-cyanobenzenesulfonyl chloride via the
diazotization of 3-aminobenzonitrile followed by a Sandmeyer-type reaction.

Materials:

¢ 3-Aminobenzonitrile
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e Concentrated Hydrochloric Acid
e Sodium Nitrite (NaNO2)

o Water (H20)

o Copper(l) Chloride (CuCl)
» Acetic Acid

 Sulfur Dioxide (SO2)

o tert-Butyl Methyl Ether

e Brine

 Silica Gel (60-120 mesh)
o Ethyl Acetate

o Petroleum Ether
Procedure:

» Diazotization:

o Dissolve 3-aminobenzonitrile (2.5 g, 21 mmol) in a mixture of concentrated hydrochloric
acid (20 mL) and water (20 mL).

o Cool the mixture to O °C in an ice bath.

o Slowly add a solution of sodium nitrite (1.5 g, 22 mmol) in water (5 mL) dropwise to the
cooled mixture.

o Stir the reaction mixture at 0 °C for 10 minutes to ensure the complete formation of the
diazonium salt.

 Sulfonylation:
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o In a separate flask, add copper(l) chloride (0.2 g) to a solution of acetic acid (25 mL) that
has been pre-saturated with sulfur dioxide.

o Stir this solution at 0 °C for 10 minutes.

o Slowly add the sulfur dioxide/copper(l) chloride solution dropwise to the previously
prepared diazonium salt solution, maintaining the temperature at O °C.

o Stir the reaction mixture for 1 hour at O °C.

o Work-up and Purification:

o

After the reaction is complete, pour the mixture into ice water.
o Extract the product with tert-butyl methyl ether.
o Combine the organic layers and wash sequentially with water and brine.

o Purify the crude product by column chromatography on silica gel (60-120 mesh) using 5%
ethyl acetate in petroleum ether as the eluent.

o The final product, 3-cyanobenzenesulfonyl chloride, is obtained as an off-white solid
(1.9 g, 45% vyield).

Characterization:

« 1H NMR (300 MHz, CDCls): & 8.35 (t, J=1.5 Hz, 1H), 8.31-8.27 (m, 1H), 8.06-8.02 (m, 1H),
7.82 (t, J=7.9Hz, 1H).[2]

Visualizations

The following diagram illustrates the workflow for the synthesis of 3-cyanobenzenesulfonyl
chloride.
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Synthesis Workflow of 3-Cyanobenzenesulfonyl Chloride

(" Step 1: Diazotization )

(3-Aminobenzonitrile in HCI/HzO) NaNO:z Solution

Cool to 0°C Slow, driopwise addition

(" Step 2: Sulfonylation )

( SO:z-saturated Acetic Acid + CuCl )

Diazonium Salt Formation
(0°C, 10 min)
J

Addition of diazonium salt Slow, dropwise addition

Sulfonyl Chloride Formation
(0°C, 1 hr)

Step 3: Work-up & Purification

Reaction Mixture Quenched in Ice Water

l

Extraction with tert-Butyl Methyl Ether

(Washing with H20 and Brine)
(Column Chromatography)

(Pure 3-Cyanobenzenesulfonyl Chloride)

Click to download full resolution via product page
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Caption: A flowchart illustrating the key stages in the synthesis of 3-cyanobenzenesulfonyl
chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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